Cas no 1807071-83-5 (Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate)

• Product Name: Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate
• CAS No: 1807071-83-5
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4876161
• Update Time: 2025-08-03

Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate

• Inchi： 1S/C9H5F2IN2O2/c1-16-9(15)7-4(2-13)6(12)5(3-14-7)8(10)11/h3,8H,1H3
• InChI Key： ZSRZMTQDPGHWHT-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C(=O)OC)=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate

Comprehensive Overview of Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1807071-83-5)

Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1807071-83-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a cyano group and an ester functionality, makes it a versatile intermediate for synthesizing complex molecules.

The growing interest in fluorinated pyridines and iodinated heterocycles in modern chemistry has positioned Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate as a valuable building block. Researchers are particularly intrigued by its potential role in developing novel agrochemicals and pharmaceutical candidates, especially in the context of crop protection and medicinal chemistry. The compound's CAS number 1807071-83-5 serves as a critical identifier for procurement and regulatory compliance.

One of the most searched questions related to this compound is: "What are the applications of Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate in drug discovery?" The answer lies in its ability to serve as a precursor for biologically active molecules. The difluoromethyl group enhances metabolic stability, while the iodo substituent offers a handle for further functionalization via cross-coupling reactions, making it indispensable in structure-activity relationship (SAR) studies.

Another trending topic in the chemical community is the use of halogenated pyridines in sustainable chemistry. Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate aligns with this trend due to its potential for atom-efficient synthesis and compatibility with green chemistry principles. Researchers are exploring its utility in catalytic transformations and late-stage functionalization, which are key focus areas in modern organic synthesis.

The compound's physical and chemical properties are also of significant interest. Its molecular weight, solubility profile, and stability under various conditions are frequently queried in scientific databases. These properties are critical for determining its suitability in high-throughput screening and process chemistry. For instance, the ester moiety allows for easy hydrolysis, enabling the generation of carboxylic acid derivatives for further derivatization.

In the context of intellectual property and patent literature, Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate has been featured in several applications related to herbicide development and kinase inhibitors. This underscores its importance in industrial research and commercial applications. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, highlighting its demand in the market.

From a safety and handling perspective, while the compound is not classified as a hazardous material, standard laboratory precautions should be observed. Its storage conditions and compatibility with common reagents are frequently discussed in technical forums. Proper handling ensures its longevity and utility in multi-step synthetic routes.

The synthetic routes to Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate are another area of active research. Chemists are exploring cost-effective methods for its production, including one-pot reactions and catalytic iodination. These advancements are crucial for scaling up its availability for industrial applications.

In summary, Methyl 3-cyano-5-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1807071-83-5) is a compound of immense scientific and industrial value. Its unique structural features and versatile reactivity make it a cornerstone in modern synthetic chemistry. As research continues to uncover new applications, its relevance in drug development, agrochemical innovation, and material science is expected to grow exponentially.